Cas no 1361889-34-0 (2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl)

• Product Name: 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl
• CAS No: 1361889-34-0
• MF: C₁₄H₁₂Cl₂O
• MW: 267.150482177734
• CID: 4993327
• Update Time: 2025-05-20

2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl

• Inchi： 1S/C14H12Cl2O/c1-9-6-7-13(17-2)11(8-9)10-4-3-5-12(15)14(10)16/h3-8H,1-2H3
• InChI Key： RBKIFMQCUQYUKY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C)C=CC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl

2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361889-34-0)

The compound 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361889-34-0) is a highly specialized organic molecule with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, which are known for their stability and versatility in chemical reactions. The molecule consists of two benzene rings connected by a single bond, with substituents at specific positions that confer distinct chemical properties.

The structure of 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl includes chlorine atoms at positions 2 and 3 on one benzene ring, a methoxy group (-OCH₃) at position 2' on the other benzene ring, and a methyl group (-CH₃) at position 5' on the same ring. This arrangement of substituents not only influences the physical properties of the compound but also plays a crucial role in its reactivity and potential applications. Recent studies have highlighted the importance of such substituted biphenyl compounds in fields such as materials science, pharmacology, and agrochemicals.

One of the most notable applications of 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl is in the development of advanced materials with tailored electronic properties. Researchers have explored its use in organic electronics, where its unique electronic structure can enhance the performance of devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The presence of electron-withdrawing groups like chlorine and methoxy enhances the molecule's ability to participate in charge transfer processes, making it an attractive candidate for next-generation electronic materials.

In addition to its role in materials science, 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl has shown promise in pharmacological research. Studies have demonstrated its potential as a lead compound for drug development, particularly in targeting specific receptors and enzymes associated with diseases such as cancer and neurodegenerative disorders. The molecule's ability to interact with biological systems makes it a valuable tool for exploring new therapeutic strategies.

The synthesis of 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl involves a series of carefully controlled chemical reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have developed catalytic processes that minimize waste and reduce energy consumption during the synthesis steps. These innovations not only enhance the scalability of production but also align with global efforts to promote sustainable chemical manufacturing.

The environmental impact of 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl has also been a topic of interest in recent studies. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems and human health. Preliminary findings suggest that the compound exhibits moderate biodegradability under certain conditions, though further research is needed to fully understand its long-term environmental effects.

In conclusion, 2,3-Dichloro-2'-methoxy-5'-methyl-biphenyl (CAS No. 1361889-34-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.